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Compound of Interest

Compound Name: VMAT2-IN-4

Cat. No.: B12369657 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VMAT2-IN-4 is a potent and water-soluble inhibitor of the vesicular monoamine transporter 2

(VMAT2).[1][2][3] VMAT2 is an integral membrane protein responsible for the transport of

monoamine neurotransmitters, such as dopamine, norepinephrine, serotonin, and histamine,

from the cytoplasm into synaptic vesicles.[4] By inhibiting VMAT2, VMAT2-IN-4 blocks the

loading of these neurotransmitters into vesicles, thereby reducing their release into the synaptic

cleft. This mechanism of action makes VMAT2-IN-4 a valuable tool for research in areas such

as methamphetamine addiction.[4]

These application notes provide detailed protocols for the preparation of VMAT2-IN-4 solutions

and information on its stability to ensure reliable and reproducible experimental results.
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Property Value Reference

IUPAC Name

(2R)-1-((2S,5R)-2,5-bis(4-

(difluoromethoxy)phenethyl)pyr

rolidin-1-yl)propane-1,2-diol

hydrochloride

[1][2]

Molecular Formula C25H32ClF4NO4 [4]

Molecular Weight 521.97 g/mol [4]

CAS Number 1436695-49-6 [4]

Appearance White to off-white solid

Purity
≥98% (as specified by most

commercial suppliers)

Biological Activity
Target Assay Ki Reference

VMAT2

[3H]Dihydrotetrabenaz

ine ([3H]DTBZ)

Binding

560 nM [1][2][4]

VMAT2
[3H]Dopamine

([3H]DA) Uptake
45 nM [1][2][3][4]

VMAT2 Signaling Pathway
The following diagram illustrates the role of VMAT2 in monoaminergic neurotransmission and

the mechanism of action of VMAT2-IN-4.
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VMAT2 Signaling Pathway and Inhibition
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VMAT2-IN-4 Solution Preparation Workflow
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Weigh VMAT2-IN-4
 in a sterile tube
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 for cell-based assays)
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Store at recommended
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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